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The table below consolidates the available solubility information for your reference.

Compound Form Solubility in DMSO Molecular Weight Source

PF-06726304 (Free
base)

~10 mg/mL (22.4 mM) [1] 446.33 g/mol [1] Selleckchem [1]

PF-06726304 (Free
base)

≥15 mg/mL (~33.61 mM)
[2]

446.33 g/mol [2] InvivoChem [2]

PF-06726304 (Free
base)

20 mg/mL [3] Information not
specified

Sigma-Aldrich [3]

PF-06726304 Acetate 100 mM [4] [5] 506.38 g/mol [4] [5] Tocris Bioscience [4]
[5]

The variation in reported solubility for the free base highlights the importance of consulting the Certificate of

Analysis (CoA) for your specific product batch. The acetate salt form offers significantly higher solubility,

which can be advantageous for preparing stock solutions [4] [5].
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PF-06726304 is a potent, SAM-competitive inhibitor of the EZH2 methyltransferase, with a Ki of 0.7 nM

for the wild-type enzyme [1] [2] [4]. It is used in biochemical and cellular assays to study EZH2's role in

gene regulation and cancer.

A typical in vitro cell research workflow using this compound can be visualized as follows:
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Key methodological details from the literature include:

Cell Line: The diffuse large B-cell lymphoma line Karpas-422 (carrying wild-type EZH2) is a common
model [1] [2].
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Concentration & Incubation: Cells are treated with a serial dilution of the compound for 72 hours.

The half-maximal inhibitory concentration (IC₅₀) for reducing H3K27me3 levels is approximately 15
nM, and for cell proliferation, it is about 25 nM [1] [2].

Analysis: Post-incubation, cells are lysed, and target engagement is confirmed by measuring global
H3K27me3 levels via ELISA [1].

Practical Notes for Researchers

Solution Preparation: When preparing stock solutions, it is recommended to use fresh, anhydrous
DMSO to prevent moisture absorption, which can affect solubility and compound stability [1].

In Vivo Formulations: For animal studies, the compound is typically formulated as a homogeneous
suspension. One common method uses a vehicle of 10% DMSO, 40% PEG300, 5% Tween 80, and

45% saline, added in sequence [2].
Storage: For long-term stability, store the powder at -20°C. Once dissolved in DMSO, aliquot the

stock solution and store it at -80°C to avoid repeated freeze-thaw cycles [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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